Cas no 756845-56-4 (Benzenemethanamine,N-ethylidene-4-methoxy-)

• Product Name: Benzenemethanamine,N-ethylidene-4-methoxy-
• CAS No: 756845-56-4
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 549223
• PubChem ID: 45090997
• Update Time: 2025-11-02

Benzenemethanamine,N-ethylidene-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,N-ethylidene-4-methoxy-
• Benzenemethanamine, N-ethylidene-4-methoxy- (9CI)
• N-[(4-methoxyphenyl)methyl]ethanimine
• EN300-18925070
• 756845-56-4
• (1E)-N-[(4-Methoxyphenyl)methyl]ethanimine
• DTXSID50666731
• ETHYLIDENE[(4-METHOXYPHENYL)METHYL]AMINE

• Inchi： 1S/C10H13NO/c1-3-11-8-9-4-6-10(12-2)7-5-9/h3-7H,8H2,1-2H3/b11-3+
• InChI Key： SHWWDKFGQFAYAC-QDEBKDIKSA-N
• SMILES： O(C)C1C=CC(=CC=1)C/N=C/C

Computed Properties

• Exact Mass: 163.1
• Monoisotopic Mass: 163.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on Benzenemethanamine,N-ethylidene-4-methoxy-

Comprehensive Overview of Benzenemethanamine, N-ethylidene-4-methoxy- (CAS No. 756845-56-4)

Benzenemethanamine, N-ethylidene-4-methoxy- (CAS No. 756845-56-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique molecular structure featuring a methoxy-substituted benzene ring and an ethylidene amine functional group, serves as a valuable intermediate in the development of novel therapeutic agents and advanced materials. Its versatility and potential applications make it a subject of ongoing scientific exploration.

The chemical properties of Benzenemethanamine, N-ethylidene-4-methoxy- are influenced by its distinct functional groups. The methoxy group at the para position of the benzene ring enhances the compound's electron-donating capabilities, while the ethylidene amine moiety contributes to its reactivity in various chemical transformations. These characteristics make it a promising candidate for use in asymmetric synthesis and catalysis, particularly in the production of chiral molecules that are essential in modern drug development.

In recent years, the demand for Benzenemethanamine derivatives has surged due to their potential applications in central nervous system (CNS) drug discovery. Researchers are particularly interested in its role as a precursor for compounds that target neurotransmitter systems, which are critical in treating neurological disorders such as depression, anxiety, and Parkinson's disease. This aligns with the growing global focus on mental health therapeutics and neurodegenerative disease research, making it a highly relevant topic in contemporary scientific discourse.

From a synthetic chemistry perspective, N-ethylidene-4-methoxy-benzenemethanamine offers several advantages. Its stability under various reaction conditions and compatibility with multiple protecting group strategies make it a versatile building block for multi-step organic synthesis. Moreover, the compound's relatively low toxicity profile compared to similar aromatic amines enhances its appeal for industrial applications, particularly in the development of green chemistry processes that prioritize environmental sustainability.

The market dynamics surrounding Benzenemethanamine, N-ethylidene-4-methoxy- reflect broader trends in the fine chemicals industry. With increasing investment in personalized medicine and targeted drug delivery systems, the need for specialized intermediates like this compound continues to grow. Analytical data suggests that searches for "4-methoxy benzylamine derivatives" and "ethylidene amine applications" have seen a steady increase in scientific databases and patent filings, indicating sustained interest from both academic and industrial researchers.

Quality control and characterization of Benzenemethanamine, N-ethylidene-4-methoxy- typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to verify purity and structural integrity. These methods are particularly crucial given the compound's potential use in pharmaceutical quality assurance and regulatory compliance processes, where stringent standards must be met.

Looking toward future applications, researchers are exploring the potential of N-ethylidene-4-methoxy-benzenemethanamine in material science applications. Preliminary studies suggest its utility in the synthesis of advanced polymers with unique optical properties, potentially useful in organic electronics and photovoltaic materials. This diversification of applications positions the compound as a multi-disciplinary research tool with relevance across several cutting-edge technological fields.

For laboratories and research institutions working with Benzenemethanamine, N-ethylidene-4-methoxy-, proper handling and storage protocols are essential. While not classified as hazardous under standard conditions, the compound should be stored in airtight containers under inert atmosphere to prevent degradation. These precautions align with general best practices for chemical safety management in research environments and industrial settings.

The synthesis routes for 756845-56-4 continue to evolve, with recent literature describing more efficient catalytic methods that reduce byproduct formation. These advancements contribute to the growing body of knowledge surrounding sustainable chemical production methods, a key concern in modern chemical manufacturing. The development of these improved synthetic pathways has made the compound more accessible to researchers while maintaining high purity standards required for sensitive applications.

In conclusion, Benzenemethanamine, N-ethylidene-4-methoxy- represents an important class of chemical intermediates with wide-ranging potential in pharmaceutical development and materials science. Its unique structural features and versatile reactivity profile position it as a valuable tool for researchers addressing some of today's most pressing scientific challenges, from neurological drug discovery to advanced material design. As research in these areas continues to advance, the significance of this compound is likely to grow further in the coming years.